Cas no 134705-52-5 (Dibenzothiophene, 1,3,7,8-tetrachloro-)
Dibenzothiophene, 1,3,7,8-tetrachloro- Chemical and Physical Properties
Names and Identifiers
-
- Dibenzothiophene, 1,3,7,8-tetrachloro-
- 1,3,7,8-tetrachlorodibenzothiophene
- 134705-52-5
- 1,3,7,8-Tetrachlorodibenzo[b,d]thiophene
- DTXSID80158891
-
- Inchi: 1S/C12H4Cl4S/c13-5-1-9(16)12-6-3-7(14)8(15)4-10(6)17-11(12)2-5/h1-4H
- InChI Key: VTZRCWACPSHZTG-UHFFFAOYSA-N
- SMILES: ClC1=CC(=CC2=C1C1C=C(C(=CC=1S2)Cl)Cl)Cl
Computed Properties
- Exact Mass: 319.87902
- Monoisotopic Mass: 319.878782g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 0
- Complexity: 300
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.8
- Topological Polar Surface Area: 28.2Ų
Experimental Properties
- PSA: 0
Dibenzothiophene, 1,3,7,8-tetrachloro- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM494825-1g |
1,3,7,8-Tetrachlorodibenzo[b,d]thiophene |
134705-52-5 | 97% | 1g |
$1602 | 2022-06-13 |
Dibenzothiophene, 1,3,7,8-tetrachloro- Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
Additional information on Dibenzothiophene, 1,3,7,8-tetrachloro-
Comprehensive Overview of Dibenzothiophene, 1,3,7,8-tetrachloro- (CAS No. 134705-52-5)
Dibenzothiophene, 1,3,7,8-tetrachloro- (CAS No. 134705-52-5) is a halogenated derivative of dibenzothiophene, a sulfur-containing heterocyclic compound. This compound has garnered significant attention in recent years due to its unique chemical properties and potential applications in various industrial and research fields. The presence of four chlorine atoms at the 1,3,7,8-positions of the dibenzothiophene backbone enhances its reactivity and makes it a valuable intermediate in organic synthesis.
One of the most frequently searched questions about Dibenzothiophene, 1,3,7,8-tetrachloro- revolves around its synthetic pathways. Researchers often explore methods such as electrophilic aromatic chlorination or metal-catalyzed reactions to achieve high yields of this compound. Its molecular structure and spectroscopic properties (e.g., NMR, IR, and mass spectrometry) are also popular topics, as they are critical for identification and purity assessment.
In the context of environmental science, Dibenzothiophene, 1,3,7,8-tetrachloro- is studied for its persistence and potential ecological impact. While not classified as hazardous under current regulations, its degradation products and interactions with other environmental contaminants are areas of active research. This aligns with the growing public interest in sustainable chemistry and green alternatives.
The compound’s applications in material science are another hot topic. Its ability to act as a precursor for advanced polymers and electronic materials has been explored in recent studies. For instance, its incorporation into organic semiconductors or photovoltaic devices could open new avenues for renewable energy technologies.
From a pharmaceutical research perspective, Dibenzothiophene, 1,3,7,8-tetrachloro- is occasionally investigated for its potential as a scaffold in drug discovery. Its structural features may lend themselves to modifications that enhance bioactivity or selectivity in target binding. However, thorough toxicological studies are essential before any biomedical application.
For those seeking analytical methods to detect or quantify this compound, techniques like high-performance liquid chromatography (HPLC) and gas chromatography-mass spectrometry (GC-MS) are commonly employed. These methods are crucial for ensuring the compound’s purity in research and industrial settings.
In summary, Dibenzothiophene, 1,3,7,8-tetrachloro- (CAS No. 134705-52-5) is a versatile chemical with broad relevance in organic synthesis, environmental studies, material science, and pharmaceutical research. Its unique properties continue to inspire innovation across multiple disciplines, making it a compound of enduring interest.
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